![molecular formula C17H12FNO3 B3980778 4-(3-fluorobenzylidene)-2-(4-methoxyphenyl)-1,3-oxazol-5(4H)-one](/img/structure/B3980778.png)
4-(3-fluorobenzylidene)-2-(4-methoxyphenyl)-1,3-oxazol-5(4H)-one
Overview
Description
4-(3-fluorobenzylidene)-2-(4-methoxyphenyl)-1,3-oxazol-5(4H)-one is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields. This compound is also known as FOZ or 3F-FOZ, and it is a derivative of oxazolone.
Mechanism of Action
The exact mechanism of action of 4-(3-fluorobenzylidene)-2-(4-methoxyphenyl)-1,3-oxazol-5(4H)-one is not fully understood. However, it has been proposed that this compound may exert its biological effects by modulating various signaling pathways in cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the production of inflammatory cytokines in cells. In addition, this compound has been shown to have antiviral activity against several viruses.
Advantages and Limitations for Lab Experiments
One of the major advantages of 4-(3-fluorobenzylidene)-2-(4-methoxyphenyl)-1,3-oxazol-5(4H)-one is its potential as a fluorescent probe for biological imaging. This compound can be used to visualize various cellular processes in real-time. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research on 4-(3-fluorobenzylidene)-2-(4-methoxyphenyl)-1,3-oxazol-5(4H)-one. One direction is to further investigate its anticancer properties and its potential as a chemotherapeutic agent. Another direction is to explore its potential as an anti-inflammatory and antiviral agent. Additionally, the development of more water-soluble derivatives of this compound could expand its potential applications in various fields.
Scientific Research Applications
4-(3-fluorobenzylidene)-2-(4-methoxyphenyl)-1,3-oxazol-5(4H)-one has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has been investigated for its anticancer, anti-inflammatory, and antiviral properties. In addition, it has also been studied for its potential as a fluorescent probe for biological imaging.
properties
IUPAC Name |
(4Z)-4-[(3-fluorophenyl)methylidene]-2-(4-methoxyphenyl)-1,3-oxazol-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12FNO3/c1-21-14-7-5-12(6-8-14)16-19-15(17(20)22-16)10-11-3-2-4-13(18)9-11/h2-10H,1H3/b15-10- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSMBAYPUYCLSRU-GDNBJRDFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NC(=CC3=CC(=CC=C3)F)C(=O)O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C2=N/C(=C\C3=CC(=CC=C3)F)/C(=O)O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12FNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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